Cas no 91007-70-4 (Pentanedioic acid,2-[(ethylthio)methyl]-, 1,5-dimethyl ester)

• Product Name: Pentanedioic acid,2-[(ethylthio)methyl]-, 1,5-dimethyl ester
• CAS No: 91007-70-4
• MF: C₁₀H₁₈O₄S
• MW: 234.312522411346
• CID: 817818
• PubChem ID: 280181
• Update Time: 2025-04-19

Pentanedioic acid,2-[(ethylthio)methyl]-, 1,5-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,2-[(ethylthio)methyl]-, 1,5-dimethyl ester
• 91007-70-4
• NSC-131604
• NSC131604

• Inchi： 1S/C10H18O4S/c1-4-15-7-8(10(12)14-3)5-6-9(11)13-2/h8H,4-7H2,1-3H3
• InChI Key： AZOMGGLLGDXKFV-UHFFFAOYSA-N
• SMILES： S(CC)CC(C(=O)OC)CCC(=O)OC

Computed Properties

• Exact Mass: 234.093
• Monoisotopic Mass: 234.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 300.3°Cat760mmHg
• Flash Point: 130.5°C
• Refractive Index: 1.469